4-Ethyl-5-fluoro-6-[4-(6-pyrazol-1-ylpyrimidin-4-yl)piperazin-1-yl]pyrimidine

• IUPAC Name: 4-ethyl-5-fluoro-6-[4-(6-pyrazol-1-ylpyrimidin-4-yl)piperazin-1-yl]pyrimidine
• InChI: InChI=1S/C17H19FN8/c1-2-13-16(18)17(22-11-19-13)25-8-6-24(7-9-25)14-10-15(21-12-20-14)26-5-3-4-23-26/h3-5,10-12H,2,6-9H2,1H3
• InChI Key: FVQGPRJZDAUMDZ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=NC=N1)N2CCN(CC2)C3=NC=NC(=C3)N4C=CC=N4)F
• Molecular Formula: C17H19FN8
• Molecular Weight: 354.4 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with the formation of the pyrimidine and pyrazole rings, followed by the introduction of the piperazine ring. The exact synthetic route would depend on the specific reagents and conditions used.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the pyrimidine, pyrazole, and piperazine rings. The ethyl and fluoro groups would be attached to the pyrimidine ring, while the piperazine ring would be attached via a nitrogen atom.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would be largely determined by the functional groups it contains. For example, the pyrimidine and pyrazole rings might undergo reactions typical of aromatic compounds, such as electrophilic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the fluoro group could increase its lipophilicity, potentially affecting its solubility and distribution in the body.

Mechanism of Action

The mechanism of action of this compound in biological systems would depend on its specific biological targets. Given the presence of the pyrimidine and pyrazole rings, it’s possible that this compound could interact with various enzymes or receptors in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its toxicity, reactivity, and environmental impact. These properties would need to be evaluated through experimental studies.

Future Directions

The future research directions for this compound could include further studies to elucidate its synthesis, properties, and potential applications. For example, it could be interesting to explore its potential uses in medicinal chemistry, given the presence of the pyrimidine and pyrazole rings.